Cas no 868974-31-6 (2-(5-acetamido-1,3,4-thiadiazol-2-yl)sulfanylacetamide)

• Product Name: 2-(5-acetamido-1,3,4-thiadiazol-2-yl)sulfanylacetamide
• CAS No: 868974-31-6
• MF: C₆H₈N₄O₂S₂
• MW: 232.283317565918
• CID: 6368199
• PubChem ID: 7191088
• Update Time: 2025-11-02

2-(5-acetamido-1,3,4-thiadiazol-2-yl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(5-acetamido-1,3,4-thiadiazol-2-yl)sulfanylacetamide
• 2-[(5-acetamido-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide
• 2-((5-acetamido-1,3,4-thiadiazol-2-yl)thio)acetamide
• SR-01000016414
• SR-01000016414-1
• F1838-1749
• 868974-31-6
• AKOS023092573
• 2-(5-Acetylamino-[1,3,4]thiadiazol-2-ylsulfanyl)-acetamide

• Inchi： 1S/C6H8N4O2S2/c1-3(11)8-5-9-10-6(14-5)13-2-4(7)12/h2H2,1H3,(H2,7,12)(H,8,9,11)
• InChI Key： XYDQGALPQMBORY-UHFFFAOYSA-N
• SMILES： C(N)(=O)CSC1=NN=C(NC(=O)C)S1

Computed Properties

• Exact Mass: 232.00886786g/mol
• Monoisotopic Mass: 232.00886786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 152Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-acetylarylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides N-acetylarylamines

Additional information on 2-(5-acetamido-1,3,4-thiadiazol-2-yl)sulfanylacetamide

Comprehensive Overview of 2-(5-acetamido-1,3,4-thiadiazol-2-yl)sulfanylacetamide (CAS No. 868974-31-6)

2-(5-acetamido-1,3,4-thiadiazol-2-yl)sulfanylacetamide (CAS No. 868974-31-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique thiadiazole core and acetamide functional groups, exhibits promising properties for various applications. Researchers and industry professionals are increasingly interested in its potential due to its structural versatility and biological activity.

The molecular structure of 2-(5-acetamido-1,3,4-thiadiazol-2-yl)sulfanylacetamide includes a 1,3,4-thiadiazole ring, which is known for its electron-rich nature and ability to participate in diverse chemical reactions. The presence of the sulfanylacetamide moiety further enhances its reactivity, making it a valuable intermediate in synthetic chemistry. This compound is often explored in the context of drug discovery and medicinal chemistry, particularly for designing novel therapeutic agents.

One of the key areas where 2-(5-acetamido-1,3,4-thiadiazol-2-yl)sulfanylacetamide shows promise is in the development of antimicrobial and anti-inflammatory agents. Recent studies have highlighted its potential to inhibit specific enzymes or pathways involved in microbial growth and inflammatory responses. This aligns with the growing demand for new antibacterial and anti-inflammatory compounds, especially in light of increasing antibiotic resistance worldwide.

In addition to its pharmaceutical applications, 2-(5-acetamido-1,3,4-thiadiazol-2-yl)sulfanylacetamide is also being investigated for its role in material science. Its ability to form stable complexes with metals and other organic molecules makes it a candidate for developing advanced functional materials. Researchers are exploring its use in sensors, catalysts, and even electronic devices, leveraging its unique electronic properties.

The synthesis of 2-(5-acetamido-1,3,4-thiadiazol-2-yl)sulfanylacetamide typically involves multi-step organic reactions, starting from readily available precursors like thiosemicarbazide and acetic anhydride. Optimizing these synthetic routes is a focal point for chemists aiming to improve yield and purity. Recent advancements in green chemistry have also prompted efforts to develop more sustainable and environmentally friendly synthesis methods for this compound.

From a commercial perspective, the demand for 2-(5-acetamido-1,3,4-thiadiazol-2-yl)sulfanylacetamide is expected to rise, driven by its expanding applications in pharmaceuticals and material science. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the needs of research institutions and industrial laboratories. Its CAS No. 868974-31-6 serves as a critical identifier for procurement and regulatory compliance.

For researchers working with 2-(5-acetamido-1,3,4-thiadiazol-2-yl)sulfanylacetamide, understanding its spectroscopic properties (e.g., NMR, IR, and mass spectrometry data) is essential for characterization and quality control. Published literature and patents provide valuable insights into its analytical profiles, helping scientists verify its identity and purity. Additionally, computational studies, such as molecular docking and QSAR modeling, are being employed to predict its biological activity and optimize its structure for specific applications.

In summary, 2-(5-acetamido-1,3,4-thiadiazol-2-yl)sulfanylacetamide (CAS No. 868974-31-6) is a multifaceted compound with significant potential in drug development, material science, and beyond. Its unique structural features and reactivity make it a valuable tool for researchers tackling some of today's most pressing scientific challenges. As interest in this compound grows, further studies will likely uncover new applications and refine its synthesis, solidifying its role in modern chemistry.